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Compound of Interest

Compound Name:
4-Chloro-2-methoxy-6-

methylpyridine

CAS No.: 1227594-01-5

Cat. No.: B3224209

Get Quote

Executive Summary & Rationale
This guide outlines the mandatory disposal procedures for 4-Chloro-2-methoxy-6-
methylpyridine (CAS: 97041-37-7).[1] As a halogenated heterocyclic compound, this

substance presents specific environmental risks if mismanaged.[1]

The Scientist's Perspective (The "Why"): Unlike standard organic waste, the chlorine atom at

the C4 position of the pyridine ring necessitates high-temperature incineration with flue gas

scrubbing.[1] Improper disposal in standard "non-halogenated" waste streams can lead to the

formation of acidic gases (HCl) and potentially dioxins during standard combustion, damaging

incinerator scrubbers and violating EPA 40 CFR regulations regarding halogenated organic

waste.

Chemical Identification & Hazard Profile
Verify your specific lot against the data below before handling.
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Parameter Specification Operational Implication

Chemical Name
4-Chloro-2-methoxy-6-

methylpyridine
Official Waste Tag Name

CAS Number 97041-37-7
Unique identifier for waste

manifests.[1]

Molecular Formula C₆H₇ClN₂O
Contains Chlorine

(Halogenated).[1][2]

Physical State
Solid (White to pale yellow

powder)

Requires solid waste stream

unless dissolved.[1]

Primary Hazards
Skin/Eye Irritant (H315, H319),

STOT-SE (H335)

Standard PPE (Nitrile gloves,

goggles) required.[1]

Incompatibilities Strong Oxidizers, Strong Acids

Do not mix with acidic waste

streams (exothermic

protonation).[1]

Disposal Decision Logic
The following workflow illustrates the decision-making process for segregating this chemical.

This logic is designed to prevent cross-contamination of waste streams, which is the #1 cause

of rejected waste pickups.[1]
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Waste Generation:
4-Chloro-2-methoxy-6-methylpyridine

Physical State?

Liquid Solution
(Mother Liquor/Reaction Mix)

Dissolved

Solid Waste
(Pure Powder, Filter Cakes, Wipes)

Pure/Debris

Solvent Type?

STREAM A:
Halogenated Organic Liquid

(Red Can/Label)

DCM, Chloroform, etc.
STOP: Contamination Risk
Even if solvent is non-halo,
the solute is halogenated.
Classify as STREAM A.

Ethanol, Ethyl Acetate

Final Disposal:
High-Temp Incineration

(w/ Acid Scrubbing)

Re-route

STREAM B:
Solid Hazardous Waste

(Halogenated)

Click to download full resolution via product page
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Figure 1: Decision tree for segregating halogenated pyridine waste.[1] Note that even if

dissolved in a non-halogenated solvent, the presence of the solute often mandates a

halogenated waste classification depending on local concentration limits.[1]

Detailed Operational Protocols
Protocol A: Solid Waste Disposal (Pure Compound & Debris)
Use this for: Expired shelf product, weigh-boat residues, contaminated gloves/paper towels.[1]

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a dedicated

satellite accumulation bag.[1]

Segregation: Ensure no oxidizers (e.g., permanganates, nitrates) are present in the same

container.[1]

Labeling:

Affix a hazardous waste label immediately upon the first addition of waste.[1]

Constituents: Write "4-Chloro-2-methoxy-6-methylpyridine" (Do not use abbreviations).

Hazard Checkbox: Check "Toxic" and "Irritant."[1]

Sealing: Cap tightly when not actively adding waste to prevent dust generation.[1]

Protocol B: Liquid Waste Disposal (Reaction Mixtures)
Use this for: Mother liquors, HPLC effluent, or quenched reaction mixtures.[1]

Solvent Assessment:

If the solvent is halogenated (e.g., Dichloromethane): Dispose in Halogenated Waste

carboy.[1]

If the solvent is non-halogenated (e.g., Methanol): CRITICAL STOP. Because the solute

(4-Chloro-2-methoxy-6-methylpyridine) contains chlorine, the entire mixture must often

be treated as Halogenated Waste to protect the incinerator.[1]
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Rule of Thumb: If the halogenated content exceeds 1,000 ppm (0.1%), tag the entire

container as Halogenated.[1]

pH Check:

Ensure the solution pH is between 5 and 9.[1]

If the solution is highly acidic (from a reaction step), neutralize slowly with Sodium

Bicarbonate before bottling.[1] Never bottle acidic halogenated waste without

neutralization, as it can generate pressure.[1]

Container: Use an amber glass or HDPE carboy compatible with the solvent.[1]

Emergency Contingencies: Spill Management
In the event of a bench-top spill (< 50g).

Isolate: Alert immediate neighbors. Don PPE (Double nitrile gloves, lab coat, safety glasses).

[1]

Contain:

Solids: Gently cover with a damp paper towel to prevent dust aerosolization.[1] Sweep

carefully into a dustpan.[1]

Liquids: Absorb with vermiculite or polypropylene pads.[1]

Decontaminate: Wipe the surface with a mild soap/water solution.[1] Avoid using bleach

(hypochlorite) immediately, as it may react with other potential contaminants or amines in the

area, though it is generally stable with this specific pyridine ring.[1]

Disposal: Place all cleanup materials into the Solid Hazardous Waste stream (Stream B).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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